Cas no 1008230-40-7 (methyl 2-(1-{[2-(4-chlorophenyl)acetamido]methanethioyl}-3-oxopiperazin-2-yl)acetate)

• Product Name: methyl 2-(1-{[2-(4-chlorophenyl)acetamido]methanethioyl}-3-oxopiperazin-2-yl)acetate
• CAS No: 1008230-40-7
• MF: C₁₆H₁₈ClN₃O₄S
• MW: 383.849821567535
• CID: 5432602
• PubChem ID: 4936996
• Update Time: 2025-10-31

methyl 2-(1-{[2-(4-chlorophenyl)acetamido]methanethioyl}-3-oxopiperazin-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• STL064751
• methyl (1-{[(4-chlorophenyl)acetyl]carbamothioyl}-3-oxopiperazin-2-yl)acetate
• methyl 2-(1-((2-(4-chlorophenyl)acetyl)carbamothioyl)-3-oxopiperazin-2-yl)acetate
• METHYL 2-(1-{[2-(4-CHLOROPHENYL)ACETAMIDO]METHANETHIOYL}-3-OXOPIPERAZIN-2-YL)ACETATE
• AKOS000501371
• 1008230-40-7
• VU0508746-1
• AKOS024264804
• methyl 2-[1-[[2-(4-chlorophenyl)acetyl]carbamothioyl]-3-oxopiperazin-2-yl]acetate
• F3087-2239
• Methyl 1-[[[2-(4-chlorophenyl)acetyl]amino]thioxomethyl]-3-oxo-2-piperazineacetate
• methyl 2-(1-{[2-(4-chlorophenyl)acetamido]methanethioyl}-3-oxopiperazin-2-yl)acetate

• Inchi： 1S/C16H18ClN3O4S/c1-24-14(22)9-12-15(23)18-6-7-20(12)16(25)19-13(21)8-10-2-4-11(17)5-3-10/h2-5,12H,6-9H2,1H3,(H,18,23)(H,19,21,25)
• InChI Key： BFCSYZIKYPOOCW-UHFFFAOYSA-N
• SMILES： N1(C(NC(CC2=CC=C(Cl)C=C2)=O)=S)CCNC(=O)C1CC(OC)=O

Computed Properties

• Exact Mass: 383.0706549g/mol
• Monoisotopic Mass: 383.0706549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 120Ų

Experimental Properties

• Density: 1.362±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 10.26±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 2-(1-{[2-(4-chlorophenyl)acetamido]methanethioyl}-3-oxopiperazin-2-yl)acetate

Methyl 2-(1-{[2-(4-chlorophenyl)acetamido]methanethioyl}-3-oxopiperazin-2-yl)acetate (CAS No. 1008230-40-7): A Comprehensive Overview

Methyl 2-(1-{[2-(4-chlorophenyl)acetamido]methanethioyl}-3-oxopiperazin-2-yl)acetate, identified by its CAS number 1008230-40-7, is a complex organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their potential biological activity, particularly in the realm of drug discovery and therapeutic intervention.

The molecular structure of Methyl 2-(1-{[2-(4-chlorophenyl)acetamido]methanethioyl}-3-oxopiperazin-2-yl)acetate is characterized by its intricate arrangement of functional groups, including an amide moiety, a thioether linkage, and a piperazine ring. These structural elements contribute to its unique chemical properties and make it a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target specific biological pathways. Methyl 2-(1-{[2-(4-chlorophenyl)acetamido]methanethioyl}-3-oxopiperazin-2-yl)acetate has been studied for its potential role in modulating various cellular processes, including neurotransmitter receptor interactions and enzyme inhibition. Its ability to interact with biological targets makes it a valuable tool for researchers exploring new treatment modalities.

One of the key areas of research involving Methyl 2-(1-{[2-(4-chlorophenyl)acetamido]methanethioyl}-3-oxopiperazin-2-yl)acetate is its interaction with neurotransmitter receptors. Piperazine derivatives are well-known for their affinity towards certain receptor subtypes, which makes them useful in the development of drugs for neurological disorders. The presence of the amide and thioether functional groups in this compound further enhances its potential as a pharmacological agent by allowing for specific interactions with biological targets.

The synthesis of Methyl 2-(1-{[2-(4-chlorophenyl)acetamido]methanethioyl}-3-oxopiperazin-2-yl)acetate involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques has enabled researchers to optimize the production process, making it more efficient and scalable. This has opened up new possibilities for large-scale production and application in clinical trials.

In addition to its potential therapeutic applications, Methyl 2-(1-{[2-(4-chlorophenyl)acetamido]methanethioyl}-3-oxopiperazin-2-yl)acetate has also been explored for its role in chemical biology research. Its unique structure allows it to serve as a scaffold for designing new molecules with enhanced biological activity. By modifying specific functional groups within the molecule, researchers can tailor its properties to target specific diseases or conditions more effectively.

The latest advancements in computational chemistry have further accelerated the discovery process for compounds like Methyl 2-(1-{[2-(4-chlorophenyl)acetamido]methanethioyl}-3-oxopiperazin-2-yl)acetate. Molecular modeling techniques enable researchers to predict the behavior of these compounds in various biological environments, thereby reducing the need for extensive experimental trials. This approach not only saves time but also resources, making drug discovery more cost-effective.

Evaluation studies have shown that Methyl 2-(1-{[2-(4-chlorophenyl)acetamido]methanethioyl}-3-oxopiperazin-2-yl)acetate exhibits promising pharmacokinetic properties, including good solubility and stability under various conditions. These characteristics are crucial for ensuring that the compound remains effective throughout its intended use period. Furthermore, preliminary toxicology studies suggest that it is well-tolerated at therapeutic doses, indicating its potential as a safe candidate for further development.

The future prospects of Methyl 2-(1-{[2-(4-chlorophenyl)acetamido]methanethioyl}-< strong>3-oxopiperazin - 2 - yl ) acetate are vast and exciting. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play a significant role in the development of next-generation therapeutics. Its unique structural features and biological activity make it a compelling subject for further investigation across multiple disciplines.